N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine

• IUPAC Name: N,1-dimethyl-N-(4-methylcyclohexyl)piperidin-4-amine
• InChI: InChI=1S/C14H28N2/c1-12-4-6-13(7-5-12)16(3)14-8-10-15(2)11-9-14/h12-14H,4-11H2,1-3H3
• InChI Key: UNGSXOFOIPTNPS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)N(C)C2CCN(CC2)C
• Molecular Formula: C14H28N2
• Molecular Weight: 224.39 g/mol
• Solubility: 22.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine, also known as DM-MC, is a chemical compound that belongs to the class of piperidine derivatives. It is a potent and selective inhibitor of the norepinephrine transporter (NET) and has been extensively studied for its potential application in the treatment of various neurological disorders.

Mechanism of Action

N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine selectively inhibits the norepinephrine transporter (NET), which is responsible for the reuptake of norepinephrine from the synaptic cleft. By inhibiting NET, N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine increases the levels of norepinephrine in the brain, which leads to increased activation of alpha-2 adrenergic receptors. This, in turn, leads to improved cognitive function, mood, and motivation.
Biochemical and Physiological Effects
N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine has been shown to increase the levels of norepinephrine in the brain, which leads to increased activation of alpha-2 adrenergic receptors. This, in turn, leads to improved cognitive function, mood, and motivation. N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine has also been shown to reduce impulsivity in animal models of ADHD. However, further research is needed to fully understand the biochemical and physiological effects of N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine is its selectivity for the norepinephrine transporter (NET), which reduces the risk of off-target effects. N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine has also been shown to have a relatively long half-life, which makes it suitable for once-daily dosing. However, N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine has a low solubility in water, which can make it difficult to administer in vivo. Additionally, further research is needed to fully understand the safety and efficacy of N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine in humans.

Future Directions

There are several potential future directions for the research on N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine. One area of interest is the potential application of N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine in the treatment of depression and anxiety disorders. N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine has been shown to increase the levels of norepinephrine in the brain, which is known to play a role in regulating mood. Another area of interest is the potential application of N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine in the treatment of substance abuse disorders. N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine has been shown to reduce impulsivity in animal models of ADHD, which may be relevant to the treatment of substance abuse disorders. Finally, further research is needed to fully understand the safety and efficacy of N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine in humans, particularly with regards to dosing and administration.

Synthesis Methods

N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine can be synthesized through a multi-step process, starting from 4-methylcyclohexanone. The first step involves the conversion of 4-methylcyclohexanone to 4-methylcyclohexylamine using sodium borohydride as a reducing agent. The resulting amine is then reacted with N,N-dimethylpiperidin-4-amine in the presence of a catalyst such as acetic acid to yield N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine. The purity of the final product can be improved through recrystallization or chromatography.

Scientific Research Applications

N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine has been extensively studied for its potential application in the treatment of various neurological disorders such as attention deficit hyperactivity disorder (ADHD), depression, and substance abuse disorders. It has been shown to increase the levels of norepinephrine in the brain, which plays a crucial role in regulating mood, attention, and motivation. N,1-dimethyl-N-(4-methylcyclohexyl)-4-piperidinamine has also been shown to improve cognitive function and reduce impulsivity in animal models of ADHD.